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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087 Get Quote

Essential Safety and Handling Guide for 5-
Methylhexanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Methylhexanal (CAS No. 1860-39-5) in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and minimize environmental

impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
5-Methylhexanal is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1] It is imperative to use appropriate personal protective equipment (PPE) and

engineering controls to minimize exposure.

Engineering Controls:

Always handle 5-Methylhexanal in a well-ventilated area, preferably within a certified

chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b128087?utm_src=pdf-interest
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylhexanal
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Recommended Personal Protective Equipment:

Protection Type Specific Recommendations

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in situations with a higher

risk of splashing.

Skin Protection

- Gloves: Wear chemically resistant gloves.

While specific breakthrough times for 5-

Methylhexanal are not readily available, nitrile or

neoprene gloves are generally recommended

for handling aldehydes. Always inspect gloves

for any signs of degradation before and during

use, and replace them immediately if

compromised. - Lab Coat: A flame-resistant lab

coat or apron should be worn over personal

clothing. - Footwear: Closed-toe shoes are

required.

Respiratory Protection

For routine handling within a fume hood,

respiratory protection is typically not required. If

there is a potential for inhalation exposure (e.g.,

a large spill), a NIOSH-approved respirator with

an organic vapor cartridge should be used.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 5-Methylhexanal for quick reference.
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Property Value

CAS Number 1860-39-5

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol [1]

Appearance Colorless liquid

Boiling Point 141.2 °C at 760 mmHg[2]

Flash Point 32.6 °C[2]

Vapor Pressure 5.92 mmHg at 25°C[2]

Occupational Exposure Limits (OELs)

No specific OSHA PEL, ACGIH TLV, or NIOSH

REL has been established for 5-Methylhexanal.

In the absence of a specific OEL, it is prudent to

handle this compound with a high degree of

caution to minimize any potential exposure.

III. Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and compliance.

Experimental Workflow for Safe Handling:
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Caption: Workflow for the safe handling of 5-Methylhexanal.

Step-by-Step Handling Protocol:

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

5-Methylhexanal.

Assemble all necessary equipment and materials in the chemical fume hood.

Don the appropriate PPE as outlined in Section I.
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Handling:

Conduct all manipulations of 5-Methylhexanal inside a certified chemical fume hood to

minimize inhalation exposure.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin and eyes.

Storage:

Store 5-Methylhexanal in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan:

Unused 5-Methylhexanal: Unused or surplus 5-Methylhexanal must be disposed of as

hazardous waste. Do not pour it down the drain.

Contaminated Materials: Any materials contaminated with 5-Methylhexanal (e.g., gloves,

paper towels, pipette tips) should be collected in a designated, sealed hazardous waste

container.

Labeling and Collection: All waste containers must be clearly labeled as "Hazardous Waste"

and include the chemical name "5-Methylhexanal." Follow your institution's specific

procedures for hazardous waste collection and disposal.

IV. Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill Response:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.

Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department. For large spills, evacuate the area and contact EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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